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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Red 9, a synthetic dye belonging to the azo and benzothiazole classes, is recognized

primarily for its application in the textile industry. While its synonyms and basic chemical

properties are documented, a thorough review of scientific literature reveals a significant lack of

published data regarding its use in biological research, such as histological staining, cellular

imaging, or as a fluorescent probe. This guide summarizes the available technical information

for Direct Red 9 and provides a hypothetical framework for the evaluation of a novel dye in a

research context, given the absence of specific experimental protocols for this particular

compound.

Chemical Identity and Synonyms
Accurate identification of chemical compounds is critical in research. Direct Red 9 is known by

several synonyms in commercial and industrial contexts. The consistent use of its CAS number

is recommended to ensure clarity.
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Identifier Type Value

Chemical Name Direct Red 9

CAS Number 70209-93-7[1]

Molecular Formula C₃₄H₁₉ClN₈Na₄O₁₂S₄[1][2][3]

Molecular Weight 987.23 g/mol [1]

Primary Synonyms Direct Brilliant Pink B

Other Synonyms

Best Direct Brilliant Pink B, Direct Brilliant Pink

B 145%, Dyrite Pink B 145%, Leadirect Brilliant

Pink B Conc 100/145%, MVdirect PinkB,

Orcomine Brilliant Pink B 145%

Colour Index (C.I.) No. Not consistently available

Scientific Applications: A Literature Gap
Despite a comprehensive search of scientific databases and literature, there is no evidence to

suggest that Direct Red 9 is currently employed as a tool in biological research. Its primary

documented use is as a dyeing agent for cellulosic materials. The physical and chemical

properties that make it suitable for textiles do not necessarily translate to utility in biological

applications, which require specific characteristics such as cell permeability, specific binding to

biological targets, and fluorescence properties for imaging.

Hypothetical Experimental Workflow for a Novel Dye
In the absence of specific experimental data for Direct Red 9, this section outlines a general

workflow that researchers would typically follow to assess the potential of a novel dye for

histological or cytological applications. This serves as a conceptual guide to the rigorous testing

required before a new compound can be adopted as a reliable biological stain or probe.
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Hypothetical Workflow for Novel Dye Evaluation

Phase 1: Physicochemical Characterization

Phase 2: In Vitro Testing

Phase 3: Ex Vivo / Histological Testing

Phase 4: Validation & Application

Dye Procurement & Purity Analysis

Solubility Testing (Aqueous & Organic Solvents)

Spectrophotometric Analysis (Absorbance/Emission Spectra)

Cell Line Cytotoxicity Assays (e.g., MTT, LDH)

Proceed if spectra are promising

Staining of Cultured Cells (Live & Fixed)

Microscopy Analysis (Brightfield & Fluorescence)

Tissue Fixation & Sectioning

Proceed if cellular staining is successful

Staining Protocol Development (Concentration, Time, pH)

Comparison with Standard Stains (e.g., H&E, Sirius Red)

Specificity & Selectivity Assessment

Proceed if staining is informative

Photostability & Signal-to-Noise Ratio

Publication of Methodology & Results
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Caption: A generalized workflow for the characterization and validation of a new dye for

biological staining applications.

Conclusion
Direct Red 9 is a well-documented industrial dye with a clear chemical identity but no

established role in the scientific research community as a biological stain or probe. The lack of

available data on its interaction with biological materials means that any potential application in

this area would require a comprehensive evaluation, following a workflow similar to the one

hypothetically outlined above. For researchers and drug development professionals seeking

red dyes for biological applications, established stains such as Sirius Red (Direct Red 80) for

collagen, or Congo Red (Direct Red 28) for amyloid, which have well-documented protocols

and a vast body of literature supporting their use, are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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